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Compound of Interest

Compound Name: Folic acid nhs ester

Cat. No.: B580686 Get Quote

Introduction

Folic acid, a B vitamin, is a crucial component for cell growth and division. Certain cancer cells,

particularly those of epithelial origin (e.g., ovarian, lung, breast, and colorectal cancers), exhibit

a significant overexpression of the folate receptor (FR) on their surface to meet their high

demand for folate.[1][2] This differential expression between cancerous and healthy tissues

provides a unique opportunity for targeted drug delivery. By conjugating therapeutic agents or

imaging probes to folic acid, it is possible to selectively deliver these payloads to tumor cells via

receptor-mediated endocytosis, thereby enhancing therapeutic efficacy while minimizing off-

target toxicity.[3][4] Folic acid N-hydroxysuccinimide (NHS) ester is a reactive derivative of folic

acid designed to facilitate this conjugation process by readily forming stable amide bonds with

primary amine groups on drugs, nanoparticles, or other carrier molecules.

Mechanism of Action: Folate Receptor-Mediated
Endocytosis
The targeting strategy relies on the high affinity of folic acid for the folate receptor.[5] Once the

folic acid-drug conjugate binds to the FR on the cancer cell surface, the cell membrane

invaginates to form an endosome, engulfing the conjugate.[1][6] Inside the cell, the endosome

acidifies, causing a conformational change in the receptor and the release of the conjugate.[1]

[6] The payload is then released into the cytoplasm to exert its therapeutic effect, while the

folate receptor is recycled back to the cell surface, ready to bind to more conjugates.[1][6]
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Mechanism of Folate Receptor-Mediated Endocytosis
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Folic Acid-Nanoparticle Conjugation Workflow

Step 1: FA Activation
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Step 3: Purification

Folic Acid (FA)

Activated FA-NHS Ester

EDC + NHS
in DMSO

Stir Overnight
(Dark, RT)

Amine-functionalized
Nanoparticle (-NH2 NP)

Unpurified FA-NP
Conjugate

Dialysis (48h)

Purified FA-NP

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b580686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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